4-Hydrazino-2-phenyl-1H-imidazo[4,5-c]pyridine

• Molecular Formula: C12H11N5
• Molecular Weight: 225.25 g/mol
• IUPAC Name: (2-phenyl-1H-imidazo[4,5-c]pyridin-4-yl)hydrazine
• InChI: InChI=1S/C12H11N5/c13-17-12-10-9(6-7-14-12)15-11(16-10)8-4-2-1-3-5-8/h1-7H,13H2,(H,14,17)(H,15,16)
• InChI Key: UKGUTBYAIUTKHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(N2)C=CN=C3NN

Description

4-Hydrazino-2-phenyl-1H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C12H11N5 and its molecular weight is 225.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 130 mg (0.568 mmol) of 4-chloro-2-phenyl-1H-imidazo[4,5-c]pyridine, 0.110 mL (114 mg, 2.4 mmol) of hydrazine hydrate, and 3 mL of 2-methoxyethanol was stirred at reflux for 2 days. The cooled solution was concentrated, and the residue was partitioned between ethyl acetate and water. The organic phase was dried over sodium sulfate, filtered and concentrated to yield the title compound. LC-MS 226 (M+1).